Cas no 2248343-16-8 (1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate)

1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate is a specialized chemical compound featuring a fluorinated bicyclo[2.2.2]octane scaffold coupled with a phthalimide-derived ester moiety. Its rigid bicyclic structure enhances steric and electronic properties, making it valuable in medicinal chemistry and materials science applications. The fluorine substitution introduces polarity and potential metabolic stability, while the dioxoisoindolinyl group offers reactivity for further functionalization. This compound is particularly useful as an intermediate in the synthesis of fluorinated heterocycles or as a building block for bioactive molecules. Its well-defined structure ensures consistency in research and development processes. Suitable for controlled reactions, it is typically handled under inert conditions due to its sensitivity.
1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate structure
2248343-16-8 structure
Product Name:1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate
CAS No:2248343-16-8
MF:C17H16FNO4
MW:317.311648368835
CID:6250755
PubChem ID:162341522
Update Time:2025-10-29

1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 2248343-16-8
    • 1,3-DIOXOISOINDOLIN-2-YL 4-FLUOROBICYCLO[2.2.2]OCTANE-1-CARBOXYLATE
    • EN300-6515887
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-fluorobicyclo[2.2.2]octane-1-carboxylate
    • AT20524
    • 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate
    • Inchi: 1S/C17H16FNO4/c18-17-8-5-16(6-9-17,7-10-17)15(22)23-19-13(20)11-3-1-2-4-12(11)14(19)21/h1-4H,5-10H2
    • InChI Key: YSIXKNSESZNJKW-UHFFFAOYSA-N
    • SMILES: FC12CCC(C(=O)ON3C(C4C=CC=CC=4C3=O)=O)(CC1)CC2

Computed Properties

  • Exact Mass: 317.10633615g/mol
  • Monoisotopic Mass: 317.10633615g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 63.7Ų

1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate Pricemore >>

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Additional information on 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate

Compound CAS No 2248343-16-8: 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate

The compound with CAS number 2248343-16-8, commonly referred to as 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a bicyclic framework and a dioxoisoindoline moiety, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways. The bicyclo[2.2.2]octane structure provides stability and rigidity, which are advantageous in designing molecules with desired pharmacokinetic properties. Additionally, the presence of a fluorine atom enhances the compound's lipophilicity and bioavailability, making it a valuable lead compound in medicinal chemistry.

The synthesis of 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate involves a multi-step process that combines advanced organic synthesis techniques with precise control over reaction conditions. Researchers have optimized the synthesis pathway to improve yield and purity, ensuring scalability for potential industrial applications.

In terms of applications, this compound has shown promise in several areas:

  • Pharmaceuticals: It serves as a scaffold for developing inhibitors targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders.
  • Materials Science: Its rigid structure makes it suitable for use in designing advanced materials with tailored mechanical and electronic properties.
  • Bioconjugation: The carboxylate group facilitates conjugation with biomolecules, enabling its use in diagnostic tools and targeted drug delivery systems.

The structural uniqueness of this compound also lends itself to investigations into its photophysical properties. Recent research has demonstrated its potential as a fluorescent probe for sensing applications, particularly in detecting specific analytes in complex biological environments.

In conclusion, the compound with CAS number 2248343-16-8, or 1,3-Dioxoisoindolin-2-YL 4-fluorobicyclo[2.2.2]octane-1-carboxylate, represents a significant advancement in chemical innovation. Its versatile structure and favorable properties position it as a key player in diverse scientific domains, driving further exploration into its potential applications and optimizations.

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